1-(3-nitrobenzoyl)-1H-1,2,4-triazol-3-amine

• IUPAC Name: (3-amino-1,2,4-triazol-1-yl)-(3-nitrophenyl)methanone
• InChI: InChI=1S/C9H7N5O3/c10-9-11-5-13(12-9)8(15)6-2-1-3-7(4-6)14(16)17/h1-5H,(H2,10,12)
• InChI Key: NPXDAEZIARCUHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)N2C=NC(=N2)N
• Molecular Formula: C9H7N5O3
• Molecular Weight: 233.18 g/mol

Description

1-(3-nitrobenzoyl)-1H-1,2,4-triazol-3-amine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various fields, including medicinal chemistry, biochemistry, and pharmacology. In

Mechanism of Action

The mechanism of action of 1-(3-nitrobenzoyl)-1H-1,2,4-triazol-3-amine is not fully understood. However, studies have shown that this compound can bind to specific enzymes and receptors, leading to a change in their activity. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. It has been shown to inhibit the activity of specific enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine, a neurotransmitter. This compound has also been shown to have antioxidant properties, which can help protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3-nitrobenzoyl)-1H-1,2,4-triazol-3-amine in lab experiments is its high potency. This compound has been shown to have a high binding affinity for specific enzymes and receptors, making it an ideal tool for studying their activity. However, one limitation of using this compound is its potential toxicity. Studies have shown that high concentrations of this compound can be toxic to cells, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on 1-(3-nitrobenzoyl)-1H-1,2,4-triazol-3-amine. One direction is to further explore its potential as a drug candidate for the treatment of various diseases. Another direction is to study its mechanism of action in more detail, which can help identify new targets for drug development. Additionally, more research is needed to understand the potential toxicity of this compound and to develop safer alternatives for lab experiments.

Synthesis Methods

The synthesis of 1-(3-nitrobenzoyl)-1H-1,2,4-triazol-3-amine involves the reaction of 3-nitrobenzoyl chloride with 1H-1,2,4-triazol-3-amine in the presence of a base such as triethylamine. The reaction is typically carried out in an organic solvent such as dichloromethane or chloroform. The resulting compound can be purified by recrystallization or column chromatography.

Scientific Research Applications

1-(3-nitrobenzoyl)-1H-1,2,4-triazol-3-amine has been used in various scientific research applications. One of the most promising applications is in the field of medicinal chemistry, where this compound has shown potential as a drug candidate for the treatment of various diseases such as cancer, Alzheimer's, and Parkinson's. It has also been used in biochemistry and pharmacology research to study the mechanism of action of various enzymes and receptors.